Cas no 2764019-45-4 (2-[4-Acetyl-5-(trifluoromethyl)morpholin-2-yl]acetic acid)

• Product Name: 2-[4-Acetyl-5-(trifluoromethyl)morpholin-2-yl]acetic acid
• CAS No: 2764019-45-4
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• CID: 6001165
• PubChem ID: 165985275
• Update Time: 2025-05-19

2-[4-Acetyl-5-(trifluoromethyl)morpholin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2764019-45-4
• EN300-37343555
• 2-[4-acetyl-5-(trifluoromethyl)morpholin-2-yl]acetic acid
• 2-[4-Acetyl-5-(trifluoromethyl)morpholin-2-yl]acetic acid

• Inchi： 1S/C9H12F3NO4/c1-5(14)13-3-6(2-8(15)16)17-4-7(13)9(10,11)12/h6-7H,2-4H2,1H3,(H,15,16)
• InChI Key： YLWFPDWRSVYUAL-UHFFFAOYSA-N
• SMILES： FC(C1COC(CC(=O)O)CN1C(C)=O)(F)F

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[4-Acetyl-5-(trifluoromethyl)morpholin-2-yl]acetic acid

2-[4-Acetyl-5-(Trifluoromethyl)Morpholin-2-yl]Acetic Acid: A Comprehensive Overview

2-[4-Acetyl-5-(Trifluoromethyl)Morpholin-2-yl]Acetic Acid, also known by its CAS number 2764019-45-4, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound belongs to the class of morpholine derivatives, which have been extensively studied for their potential in drug development. The structure of this compound is characterized by a morpholine ring substituted with an acetyl group at the 4-position and a trifluoromethyl group at the 5-position, with an acetic acid moiety attached at the 2-position of the morpholine ring.

The synthesis of 2-[4-Acetyl-5-(Trifluoromethyl)Morpholin-2-yl]Acetic Acid involves a series of well-defined chemical reactions, including nucleophilic substitutions, acetylations, and fluorinations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The trifluoromethyl group, a key feature of this molecule, contributes significantly to its stability and bioavailability, as fluorinated compounds are known for their enhanced pharmacokinetic properties.

In terms of pharmacological activity, 2-[4-Acetyl-5-(Trifluoromethyl)Morpholin-2-yl]Acetic Acid has been investigated for its potential as a lead compound in the development of new therapeutic agents. Studies have shown that this compound exhibits promising activity against various disease targets, including inflammatory conditions and certain types of cancer. The acetyl group at the 4-position plays a crucial role in modulating the compound's interaction with biological systems, while the trifluoromethyl group enhances its lipophilicity, facilitating its absorption across biological membranes.

Recent research has focused on optimizing the structure of 2-[4-Acetyl-5-(Trifluoromethyl)Morpholin-2-yl]Acetic Acid to improve its efficacy and reduce potential side effects. For instance, scientists have explored substituent variations at different positions of the morpholine ring to enhance selectivity towards specific molecular targets. These studies have provided valuable insights into the structure-activity relationships (SARs) of this compound class, paving the way for the design of more potent and selective drug candidates.

The application of computational chemistry tools has further advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations and molecular docking studies have revealed that 2-[4-Acetyl-5-(Trifluoromethyl)Morpholin-2-yl]Acetic Acid interacts with target proteins through a combination of hydrogen bonding, hydrophobic interactions, and electrostatic effects. These findings have been instrumental in guiding experimental efforts to refine the compound's structure for improved therapeutic performance.

In conclusion, 2-[4-Acetyl-5-(Trifluoromethyl)Morpholin-2-yl]Acetic Acid, with its unique structural features and promising pharmacological profile, represents a valuable asset in contemporary drug discovery research. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds great potential for contributing to the development of innovative treatments for various diseases.